Cas no 887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline)

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with a highly functionalized structure, offering versatility in synthetic and medicinal chemistry applications. The presence of chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its potential as a building block for bioactive molecules. Its well-defined structure ensures consistent performance in demanding synthetic processes.

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline structure

887350-78-9 structure

Product Name:4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline

CAS No:887350-78-9

MF:C₁₁H₆Cl₂F₃N

MW:280.073251247406

MDL:MFCD08448261

CID:856220

PubChem ID:43668577

Update Time:2025-05-28

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4,7-DICHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
- A861525
- 887350-78-9
- DTXSID40656308
- SB69884
- AKOS009866590
- CS-0211182
- MFCD08448261
- BS-23199
- BUTTPARK 147\\04-40
- BUTTPARK 147 4-40
- 4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
- MDL： MFCD08448261
- Inchi： 1S/C11H6Cl2F3N/c1-5-7(12)3-2-6-8(13)4-9(11(14,15)16)17-10(5)6/h2-4H,1H3
- InChI Key： KCBAMMZWGCMDMX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)N=C2C(C)=C(C=CC2=1)Cl

Computed Properties

Exact Mass: 278.98300
Monoisotopic Mass: 278.9829391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 4.86880

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143507-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$427	2021-08-05
Fluorochem	215933-1g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	1g	￡67.00	2022-02-28
Fluorochem	215933-5g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	5g	￡201.00	2022-02-28
Fluorochem	215933-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	￡536.00	2022-02-28
abcr	AB272430-1 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		1g	€136.80	2022-06-11
abcr	AB272430-5 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		5g	€326.40	2022-06-11
abcr	AB272430-25 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		25g	€800.40	2022-06-11
Chemenu	CM143507-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$***	2023-05-29
Alichem	A189005596-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$492.48	2023-08-31
TRC	D437198-100mg	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9		100mg	$64.00	2023-05-18

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1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

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5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

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